Cas no 81957-73-5 ( )

  structure
  structure
Product Name: 
CAS No:81957-73-5
MF:C24H28O4
MW:380.476727485657
CID:987272
PubChem ID:54607915
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • (3E,3aS,4S)-3-Butylidene-5,6,6',7'-tetrahydro-5β-propylspiro[3H-3aα,6α-ethanoisobenzofuran-4(1H),1'(3'H)-isobenzofuran]-1,3'-dione
    • Angeolide
    • NSC-382181
    • (1S,2E,7R,8S,9S)-2-butylidene-8-propylspiro[3-oxatricyclo[5.2.2.01,5]undec-5-ene-9,3'-4,5-dihydro-2-benzouran]-1',4-dione
    • DTXSID70714622
    • CHEBI:175020
    • (1S,2E,7R,8S,9S)-2-butylidene-8-propylspiro[3-oxatricyclo[5.2.2.01,5]undec-5-ene-9,3'-4,5-dihydro-2-benzofuran]-1',4-dione
    • 81957-73-5
    • (1S,3'E,3a'S,6'R,8'S)-3'-Butylidene-8'-propyl-5',6,6',7-tetrahydro-3H,3'H-spiro[2-benzofuran-1,9'-[3a,6]ethano[2]benzofuran]-1',3(4'H)-dione
    • NSC382181
    • Spiro[3H-3a,1'(3'H)-isobenzo furan]-1,3'-dione, 3-butylidene-5,6,6',7'-tetrahydro-5-propyl-, (3E,3aS,4S,5S,6R)-
    • NSC 382181
    •  
    • Inchi: 1S/C24H28O4/c1-3-5-11-20-23-13-12-15(14-19(23)22(26)27-20)17(8-4-2)24(23)18-10-7-6-9-16(18)21(25)28-24/h6,9,11,14-15,17H,3-5,7-8,10,12-13H2,1-2H3/b20-11+/t15-,17+,23+,24+/m1/s1
    • InChI Key: DZMFTLLDUYBHLI-FSEWZPIJSA-N
    • SMILES: O1C(C2C=CCCC=2[C@@]21[C@@H](CCC)[C@H]1C=C3C(=O)O/C(=C/CCC)/[C@@]23CC1)=O

Computed Properties

  • Exact Mass: 380.19875937g/mol
  • Monoisotopic Mass: 380.19875937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 873
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 52.6Ų
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